N-(2,5-dimethoxybenzyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-[(2,5-dimethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H24N2O5/c1-26-17-6-4-16(5-7-17)23-13-15(11-20(23)24)21(25)22-12-14-10-18(27-2)8-9-19(14)28-3/h4-10,15H,11-13H2,1-3H3,(H,22,25)
• InChI Key: VJXDVZQHOKGCFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NCC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol

Description

N-(2,5-dimethoxybenzyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide, also known as DMXAA, is a synthetic compound that has been extensively researched for its potential use in cancer treatment. This compound was first synthesized in the 1990s and has since been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments.

Scientific Research Applications

Gastric Antisecretory Activity

Compounds with structural similarities to N-(2,5-dimethoxybenzyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide have been studied for their potential in treating acid-related gastrointestinal disorders. For example, derivatives of nicotinamide have been synthesized and evaluated for their ability to inhibit gastric acid secretion and gastric antisecretory activity, exhibiting potent inhibitory activities that could be beneficial in developing treatments for gastrointestinal conditions (Terauchi et al., 1997).

Antimicrobial and Anti-inflammatory Agents

Another area of research involves the synthesis of novel compounds for potential anti-inflammatory and analgesic applications. Compounds derived from visnaginone and khellinone, bearing resemblance to the dimethoxybenzyl and methoxyphenyl groups, were synthesized and evaluated for their cyclooxygenase inhibition and had analgesic and anti-inflammatory activities. This suggests the potential of similar compounds in developing new anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Cytotoxicity and Antineoplastic Potential

The study of solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide for its antineoplastic potential highlights the significance of research in developing cancer treatments. X-ray analysis and molecular orbital methods provided insights into the molecular conformation, offering a basis for understanding the interaction mechanisms of similar compounds with biological targets (Banerjee et al., 2002).

Electrochromic Properties and Material Science

Research into aromatic polyamides with pendent dimethoxy-substituted triphenylamine units demonstrates the relevance of such chemical structures in material science, particularly for developing novel electrochromic materials with potential applications in smart windows and displays (Chang & Liou, 2008).